Cas no 3293-02-5 (1,7-Tetrasiloxanediol, 1,1,3,3,5,5,7,7-octamethyl-, diacetate)

• Product Name: 1,7-Tetrasiloxanediol, 1,1,3,3,5,5,7,7-octamethyl-, diacetate
• CAS No: 3293-02-5
• MF: C₁₂H₃₄O₉Si₄
• MW: 434.734968662262
• CID: 3940453
• PubChem ID: 71360003
• Update Time: 2025-04-22

1,7-Tetrasiloxanediol, 1,1,3,3,5,5,7,7-octamethyl-, diacetate Chemical and Physical Properties

Names and Identifiers

• 1,7-Tetrasiloxanediol, 1,1,3,3,5,5,7,7-octamethyl-, diacetate
• 1,7-Tetrasiloxanediol, 1,1,3,3,5,5,7,7-octamethyl-, diacetate (8CI,9CI)
• 3293-02-5
• DTXSID30783819
• Acetic acid--octamethyltetrasiloxane-1,7-diol (2/1)

• Inchi： 1S/C8H26O5Si4.2C2H4O2/c1-14(2,9)11-16(5,6)13-17(7,8)12-15(3,4)10;2*1-2(3)4/h9-10H,1-8H3;2*1H3,(H,3,4)
• InChI Key： RCWJTZJDMCFTQQ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O.C(O)(=O)C.C(O)(=O)C

Computed Properties

• Exact Mass: 434.12798880Da
• Monoisotopic Mass: 434.12798880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143Ų